Cas no 76275-47-3 (2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane)
76275-47-3 structure
Product Name:2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane
CAS No:76275-47-3
MF:C14H14O3
MW:230.259164333344
CID:982500
PubChem ID:12672887
Update Time:2025-04-20
2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
- 2-[(5-methoxynaphthalen-1-yl)oxymethyl]oxirane
- 2-[[(5-METHOXY-1-NAPHTHALENYL)OXY]METHYL]OXIRANE ,OFF-WHITE SOLID
- DIDESMETHYL CITALOPRAM.HBR
- 76275-47-3
- DTXSID00506411
- starbld0005160
- 2-(((5-methoxynaphthalen-1-yl)oxy)methyl)oxirane
- 2-{[(5-Methoxynaphthalen-1-yl)oxy]methyl}oxirane
- FT-0671286
- DB-292446
- 2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane
-
- Inchi: 1S/C14H14O3/c1-15-13-6-2-5-12-11(13)4-3-7-14(12)17-9-10-8-16-10/h2-7,10H,8-9H2,1H3
- InChI Key: MLFOCCNTZVTFBH-UHFFFAOYSA-N
- SMILES: O1CC1COC1=CC=CC2C(=CC=CC1=2)OC
Computed Properties
- Exact Mass: 230.094294304g/mol
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 31Ų
2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M264735-25mg |
2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane |
76275-47-3 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | M264735-250mg |
2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane |
76275-47-3 | 250mg |
$1487.00 | 2023-05-18 |
2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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